Triphenyllead chloride

Specification

• CAS No.: 1153-06-6
• Molecular Formula: C18H15ClPb
• Molecular Weight: 474 g/mol
• IUPAC Name: chloro(triphenyl)plumbane
• Standard InChI: InChI=1S/3C6H5.ClH.Pb/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1
• Standard InChI Key: RJSSWRDMHBJWKN-UHFFFAOYSA-M
• SMILES: C1=CC=C(C=C1)[Pb](C2=CC=CC=C2)(C3=CC=CC=C3)Cl
• Canonical SMILES: C1=CC=C(C=C1)[Pb](C2=CC=CC=C2)(C3=CC=CC=C3)Cl

Introduction

Synthesis Methods

• From lead tetrachloride and phenyl Grignard reagents

• Through transmetallation reactions

• Via organolithium reagents with lead chloride
  The synthesis likely requires controlled conditions including inert atmosphere, dry solvents, and careful temperature regulation due to the sensitive nature of organolead intermediates.

Biological Activity and Toxicological Profile

Research has investigated the biological activity of triphenyllead chloride, particularly in comparison with related compounds such as triphenyltin chloride and triphenylmethyl chloride. A study examined these compounds' interactions with model membranes (sonicated liposomes) and their effects on fruit flies (Drosophila hydei).
The electron spin resonance (ESR) spin probe technique was employed to study the interactions with model membranes, while fruit fly viability was assessed on media containing the studied compounds. This research provides valuable insights into the potential toxicological mechanisms of triphenyllead chloride at the cellular membrane level.

Membrane Interactions

Triphenyllead chloride, like other organometallic compounds, likely interacts with biological membranes through multiple mechanisms:

• Disruption of membrane integrity

• Alteration of membrane fluidity

• Interference with membrane-bound proteins and enzymes

• Potential oxidative damage to membrane components
  These interactions may contribute to the compound's biological effects and toxicity profile.

Comparative Toxicity

A comparative analysis of triphenyllead chloride alongside triphenyltin chloride and triphenylmethane chloride revealed distinct patterns of biological activity. The study on fruit flies Drosophila hydei demonstrated clear differences in toxicity between these structurally similar compounds, suggesting that the central metal atom plays a crucial role in determining biological effects.